Cas no 1173021-90-3 (1,1,3,3,3-pentadeuterio-2-(trideuteriomethoxy)prop-1-ene)

• Product Name: 1,1,3,3,3-pentadeuterio-2-(trideuteriomethoxy)prop-1-ene
• CAS No: 1173021-90-3
• MF: C₄H₈O
• MW: 80.1550149917603
• CID: 2615296
• PubChem ID: 71309418
• Update Time: 2025-04-21

1,1,3,3,3-pentadeuterio-2-(trideuteriomethoxy)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3,3-pentadeuterio-2-(trideuteriomethoxy)prop-1-ene
• DTXSID30745871
• 2-[(~2~H_3_)Methyloxy](~2~H_5_)prop-1-ene
• 2-Methoxypropene-d8, 90 atom % D
• 1173021-90-3

• Inchi： 1S/C4H8O/c1-4(2)5-3/h1H2,2-3H3/i1D2,2D3,3D3
• InChI Key： YOWQWFMSQCOSBA-MGGKGRBPSA-N
• SMILES： O(C([2H])([2H])[2H])/C(=C(\[2H])/[2H])/C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 80.107728842Da
• Monoisotopic Mass: 80.107728842Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 38.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų